6-Amino-3-(5-cyano-2-fluorophenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(5-cyano-2-fluorophenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H8FN3O2/c14-10-3-1-7(6-15)5-9(10)8-2-4-11(16)17-12(8)13(18)19/h1-5H,(H2,16,17)(H,18,19)
• InChI Key: SVGNZCNKILRYIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)C2=C(N=C(C=C2)N)C(=O)O)F
• Molecular Formula: C13H8FN3O2
• Molecular Weight: 257.22 g/mol

Description

6-Amino-3-(5-cyano-2-fluorophenyl)picolinic acid, 95% (6-Amino-3-CNFP) is an organic compound that is widely used in both scientific research and industrial applications. It is a white crystalline solid with a melting point of 197–198 °C and a boiling point of 308–309 °C. 6-Amino-3-CNFP is a versatile building block for the synthesis of various derivatives and is used in the synthesis of diverse compounds such as pharmaceuticals, agrochemicals, and dyes.

Mechanism of Action

6-Amino-3-CNFP is an amine base, which means it can act as a proton acceptor and can form hydrogen bonds with other molecules. This makes it a useful intermediate for the synthesis of various derivatives. In addition, 6-Amino-3-CNFP can act as a nucleophile, which means it can react with electron-rich molecules such as alkenes and aldehydes. This makes it a useful intermediate for the synthesis of various derivatives.
Biochemical and Physiological Effects
6-Amino-3-CNFP is a relatively non-toxic compound and is not known to have any adverse biochemical or physiological effects. It has been shown to have no mutagenic, teratogenic, or carcinogenic effects in animal studies.

Advantages and Limitations for Lab Experiments

The main advantage of 6-Amino-3-CNFP is its versatility as a building block for the synthesis of various derivatives. It is relatively non-toxic and is not known to have any adverse biochemical or physiological effects. However, it is important to note that 6-Amino-3-CNFP is a highly reactive compound and should be handled with care. It should be stored in a cool, dry place and should be kept away from sources of heat and light. In addition, 6-Amino-3-CNFP should not be exposed to air or water for prolonged periods of time.

Future Directions

The versatile nature of 6-Amino-3-CNFP makes it a valuable building block for the synthesis of various derivatives. Future research could focus on the development of new syntheses of 6-Amino-3-CNFP and its derivatives. In addition, more research could be done to explore the potential applications of 6-Amino-3-CNFP in the fields of pharmaceuticals, agrochemicals, and dyes. Finally, further research could be done to investigate the biochemical and physiological effects of 6-Amino-3-CNFP and its derivatives.

Synthesis Methods

6-Amino-3-CNFP can be synthesized from the reaction of 2-fluorobenzaldehyde and cyanide ion in the presence of an amine base. The reaction is carried out in aqueous solution at room temperature. The resulting product is then purified by recrystallization from aqueous ethanol.

Scientific Research Applications

6-Amino-3-CNFP is widely used in scientific research as a building block for the synthesis of various derivatives. It is often used in the synthesis of pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of fluorescent dyes, which are used in a variety of applications such as in the detection of DNA and RNA. In addition, 6-Amino-3-CNFP is a key intermediate in the synthesis of a variety of compounds, including those used in the treatment of cancer, HIV, and other diseases.